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Compound of Interest

Compound Name: Tetrakis(trimethylsiloxy)silane

Cat. No.: B1585261

For Researchers, Scientists, and Drug Development Professionals

Tetrakis(trimethylsiloxy)silane, a member of the organosiloxane family, is a versatile
chemical intermediate utilized in various research and industrial applications. While offering
unique chemical properties, its safe handling is paramount to ensure the well-being of
laboratory personnel and the integrity of experimental outcomes. This in-depth technical guide
provides comprehensive safety and handling precautions, physical and chemical properties,
and logical workflows for the safe use of this compound.

Section 1: Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of
Tetrakis(trimethylsiloxy)silane is the foundation of its safe handling. The following table
summarizes key quantitative data for this compound.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1585261?utm_src=pdf-interest
https://www.benchchem.com/product/b1585261?utm_src=pdf-body
https://www.benchchem.com/product/b1585261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C12H3604Si5 [1112]
Molecular Weight 384.84 g/mol [1][3]
Appearance Clear, colorless liquid or oil [11[2]
Boiling Point 284.4 £ 23.0 °C at 760 mmHg [4]

Melting Point -60 °C [4]

Flash Point 117.4+23.0°C [4]

Density 0.9+£0.1 g/cm3 [4]

Purity Typically =97% [2]

Section 2: Hazard Identification and Classification

Tetrakis(trimethylsiloxy)silane is classified as a combustible liquid.[1] While comprehensive

toxicological data is not extensively available, it is known to cause skin and eye irritation.[1][3]

Inhalation may also lead to respiratory irritation.[3]

GHS Hazard Statements:

H227: Combustible liquid.[1]

H315: Causes skin irritation (reported by 51.6% of notifiers).[3]
H319: Causes serious eye irritation (reported by 51.6% of notifiers).[3]

H335: May cause respiratory irritation (reported by 51.4% of notifiers).[3]

The following diagram illustrates the primary hazards associated with

Tetrakis(trimethylsiloxy)silane.
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Safe Handling Workflow for Tetrakis(trimethylsiloxy)silane

Start: Prepare for Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

'

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Handle in Designated Area
(Avoid contact, inhalation, ignition sources)

Store Properly
(Cool, well-ventilated, tightly closed)

Decontaminate Work Area
and Wash Hands

End of Procedure
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Accidental Spill Response Logic

Evacuate Immediate Area

'

Don Appropriate PPE

Ensure Adequate Ventilation

Contain the Spill

Clean Up with Absorbent Material

Dispose of Waste in a Closed Container

Decontaminate the Area

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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